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Compound of Interest

2-Chlorophenyl!
Compound Name:
phosphorodichloridate

Cat. No.: B077605

Disclaimer: 2-Chlorophenyl phosphorodichloridate is a hazardous chemical that poses
significant risks. This document provides essential safety and disposal information based on
publicly available Safety Data Sheets (SDS). All procedures must be conducted in strict
accordanceance with institutional safety protocols and local, regional, and national regulations.
Always consult your institution's Environmental Health and Safety (EHS) department before
handling or disposing of this substance.

2-Chlorophenyl phosphorodichloridate is a corrosive, moisture-sensitive liquid that reacts
violently with water.[1][2] Improper handling and disposal can lead to severe skin burns, eye
damage, and the release of toxic gases.[1][3] Adherence to rigorous safety protocols is
mandatory.

Hazard Profile and Safety Information

This substance is classified as a hazardous material requiring specialized handling and
disposal procedures.
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Hazard Classification

Description

References

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage (Category 1B/1C).

[1](3]

Water Reactivity

Reacts violently with water,
liberating toxic gases such as
hydrogen chloride and

phosphorus oxides.

[1](2]

Corrosivity

May be corrosive to metals.

[3]4]

Inhalation/Ingestion

Harmful if inhaled or
swallowed, causing severe
damage to respiratory and

digestive tracts.

[11(3]15]

Personal Protective Equipment (PPE)

Appropriate PPE is critical to prevent exposure. The following equipment should be used at all

times when handling 2-Chlorophenyl phosphorodichloridate.
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Protection Type

Specification

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g.,

Neoprene).

Prevents severe skin burns

and absorption.[6]

Eye/Face Protection

Chemical safety goggles
and/or a full-face shield as
described by OSHA's eye and

face protection regulations.

Protects against splashes that
can cause severe eye
damage.[1][3]

Skin/Body Protection

Wear appropriate protective
clothing and a lab coat to

prevent skin exposure.

Minimizes the risk of contact

with corrosive liquid.[1][3]

Respiratory Protection

Use only in a well-ventilated
area with local exhaust
ventilation or in a closed
system. For spills or

emergencies, a self-contained

Protects from inhaling

corrosive and toxic vapors.[1]

[2]

breathing apparatus (SCBA) is

required.

Step-by-Step Disposal and Spill Management
Procedures

The recommended and required method for disposal is through a licensed hazardous waste
management facility.[3][7] On-site chemical neutralization by untrained personnel is strongly
discouraged due to the substance's violent reaction with water and other reagents.[1][2]

Waste Collection and Storage

e Segregation: Do not mix 2-Chlorophenyl phosphorodichloridate waste with other waste
streams, especially agueous or protic solvent waste.

» Containerization: Collect all waste, including empty containers and contaminated materials,
in a designated, properly sealed, and clearly labeled hazardous waste container. The
container must be dry and corrosion-resistant.[1][4]
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Labeling: Label the waste container clearly with "Hazardous Waste," "Corrosive," "Reacts
Violently with Water," and the full chemical name: "2-Chlorophenyl
phosphorodichloridate.”

Storage: Store the sealed waste container in a cool, dry, well-ventilated area designated for
corrosive and reactive hazardous waste, away from incompatible materials like bases,
alcohols, and oxidizing agents.[1]

Arranging for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed waste disposal company to arrange for pickup and disposal.[3][7]

Documentation: Complete all necessary hazardous waste manifests and documentation as
required by your institution and local regulations.

Regulatory Compliance: Ensure that the disposal process adheres to all local, regional, and
national hazardous waste regulations.[1][3]

Emergency Spill Protocol

In the event of a spill, immediate and careful action is required.

Evacuate: Evacuate all non-essential personnel from the immediate area.
Ventilate: Ensure the area is well-ventilated, using fume hoods or local exhaust.

Wear Full PPE: Before addressing the spill, don the full required PPE, including respiratory
protection (SCBA if necessary).[1][2]

Containment: Cover the spill with an inert, dry absorbent material such as sand, silica gel, or
a universal binder.[1][2][5] DO NOT USE WATER OR COMBUSTIBLE MATERIALS LIKE
SAWDUST.

Collection: Carefully collect the absorbent material and spilled substance using non-sparking
tools and place it into a designated, dry, sealable container for hazardous waste.
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o Decontamination: Decontaminate the spill area cautiously. Final cleaning should be done
according to institutional protocols, avoiding water until all reactive material is removed.

e Reporting: Report the spill to your supervisor and EHS department immediately.

Disposal and Safety Workflow

The following diagram outlines the critical steps and decision points for the safe handling and
disposal of 2-Chlorophenyl phosphorodichloridate.
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Safe Handling & Use
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Caption: Workflow for safe handling and disposal of 2-Chlorophenyl phosphorodichloridate.
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Physicochemical Data for Reference

Property Value Reference
Molecular Formula CeHaClz02P [2]
Molecular Weight 245.43 g/mol [2]
Appearance Colorless liquid [2]

Odor Slight chlorine [2][5]
Boiling Point 135-137 °C at 12 mmHg

Density 1.491 g/mL at 25 °C

Flash Point 105 °C (221 °F) - closed cup

Refractive Index n20/D 1.538

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077605#2-chlorophenyl-phosphorodichloridate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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